Cas no 2229192-84-9 (1-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2229192-84-9
• MF: C₁₃H₁₅F₂NO₂
• MW: 255.26051068306
• CID: 6005047
• PubChem ID: 165638931
• Update Time: 2025-10-30

1-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluorocyclobutylmethanamine
• [1-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluorocyclobutyl]methanamine
• 2229192-84-9
• EN300-2001488

• Inchi： 1S/C13H15F2NO2/c14-13(15)6-12(7-13,8-16)11-5-17-9-3-1-2-4-10(9)18-11/h1-4,11H,5-8,16H2
• InChI Key： ACXBDFMUTHWMIH-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C2COC3C=CC=CC=3O2)C1)F

Computed Properties

• Exact Mass: 255.10708505g/mol
• Monoisotopic Mass: 255.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluorocyclobutylmethanamine

Comprehensive Overview of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2229192-84-9)

The compound 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2229192-84-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive combination of a benzodioxin moiety and a difluorocyclobutyl group makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its bioactive properties and structural versatility, which align with current trends in precision medicine and sustainable chemistry.

One of the key features of this compound is its molecular architecture, which includes a 1,4-benzodioxin core linked to a 3,3-difluorocyclobutyl unit. This configuration is rare in synthetic chemistry, making it a subject of interest for structure-activity relationship (SAR) studies. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, traits highly sought after in modern drug design. These attributes are particularly relevant given the growing demand for fluorinated pharmaceuticals, a trend driven by their improved efficacy and reduced side effects.

In recent years, the scientific community has focused on small-molecule therapeutics targeting neurological and inflammatory pathways. 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluorocyclobutylmethanamine has shown potential in preliminary studies as a modulator of neurotransmitter systems, sparking interest in its application for conditions like anxiety and depression. This aligns with the rising global focus on mental health therapeutics, a topic frequently searched in academic and medical databases. Its mechanism of action is still under investigation, but early data suggests interactions with G-protein-coupled receptors (GPCRs), a hot topic in drug development.

From a synthetic chemistry perspective, the compound's chiral center and fluorine substitution present both challenges and opportunities. The enantioselective synthesis of such molecules is a trending research area, as it allows for the production of optically pure compounds with higher therapeutic specificity. This is particularly important given the increasing regulatory emphasis on chiral drug purity and the reduction of off-target effects. Laboratories worldwide are exploring innovative catalytic methods to streamline its production, reflecting the broader shift toward green chemistry and atom economy.

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, make it a compelling subject for computational chemistry studies. With the rise of AI-driven drug discovery, researchers are leveraging molecular docking and quantitative structure-activity relationship (QSAR) models to predict its behavior in biological systems. These approaches are frequently searched in the context of next-generation drug design, highlighting the compound's relevance in cutting-edge research.

Another area of interest is the compound's potential role in material science. Its rigid cyclobutyl ring and fluorine atoms could contribute to the development of high-performance polymers or liquid crystals, aligning with the growing demand for advanced functional materials. This versatility underscores its value beyond pharmaceuticals, catering to industries focused on sustainability and energy efficiency.

In summary, 1-(2,3-dihydro-1,4-benzodioxin-2-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2229192-84-9) represents a multifaceted compound with broad applicability. Its unique chemical structure, combined with emerging trends in drug discovery and material innovation, positions it as a molecule of significant scientific and industrial interest. As research progresses, its potential to address unmet needs in healthcare and technology will likely continue to expand.